4-allyl-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-fluorophenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H10FN3S/c1-2-7-15-10(13-14-11(15)16)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H,14,16)
• InChI Key: DMSRFFUUYVAHRE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NNC1=S)C2=CC=C(C=C2)F
• Molecular Formula: C11H10FN3S
• DSSTOX Substance ID: DTXSID00365767
• Molecular Weight: 235.28 g/mol
• Solubility: 23.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 205806-31-1

Description

4-allyl-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol (AFT) is a sulfur-containing heterocyclic compound that has recently gained attention due to its potential applications in scientific research. AFT has been studied for its potential use in drug development, as a ligand for biocatalysis, and as a catalyst for the synthesis of various compounds. AFT has also been explored for its possible use in the detection and quantification of various biological processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Schiff Bases

  4-allyl-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol is used in the synthesis of Schiff bases containing the 1,2,4-triazole ring, a process that involves the formation of 2-isonicotinoyl-N-allylhydrazinecarbothioamide (Mobinikhaledi et al., 2010).

• Corrosion Inhibition

  This compound has shown effectiveness as a corrosion inhibitor for mild steel in acidic environments. Its efficiency increases with concentration, indicating its potential for protective applications in industry (Orhan et al., 2012).

• Physical-Chemical Properties and Synthesis of Derivatives

  Investigations into the physical and chemical properties of derivatives of this compound have been conducted, focusing on their synthesis and characterization (Bihdan et al., 2017), (Bihdan et al., 2018).

Biological Activity

• Antimicrobial and Antifungal Effects

  The derivatives of this compound have displayed a wide spectrum of biological activities, including antimicrobial and antifungal effects. This opens up possibilities for their use in medical and veterinary applications (Ohloblina et al., 2022).

• Antitumor Activity

  Some derivatives of 1,2,4-triazole-3-thiols, related to this compound, have shown antitumor activity, indicating potential use in cancer treatment and research (Kaldrikyan et al., 2013), (Bhat et al., 2009).

• DNA Methylation Inhibition

  Aminomethylation and cyanoethylation of derivatives of 4-allyl-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiols have been explored for their potential as DNA methylation inhibitors, suggesting applications in cancer therapy and genetic studies (Hakobyan et al., 2017).